Cas no 653-64-5 (1-Propanone, 1-(5-fluoro-2-methoxyphenyl)-)
1-Propanone, 1-(5-fluoro-2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-(5-fluoro-2-methoxyphenyl)-
- 1-(5-fluoro-2-methoxyphenyl)propan-1-one
- 3'-Fluoro-6'-methoxypropiophenone
- AKOS008948474
- EN300-392866
- 653-64-5
- CS-0248167
- SCHEMBL9720553
-
- MDL: MFCD11174595
- Inchi: 1S/C10H11FO2/c1-3-9(12)8-6-7(11)4-5-10(8)13-2/h4-6H,3H2,1-2H3
- InChI Key: NTLBDKBUIZZRKC-UHFFFAOYSA-N
- SMILES: C(C1=CC(F)=CC=C1OC)(=O)CC
Computed Properties
- Exact Mass: 182.07430775Da
- Monoisotopic Mass: 182.07430775Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
1-Propanone, 1-(5-fluoro-2-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434008-1 g |
3'-Fluoro-6'-methoxypropiophenone |
653-64-5 | 1g |
€347.30 | 2022-03-02 | ||
| abcr | AB434008-5 g |
3'-Fluoro-6'-methoxypropiophenone |
653-64-5 | 5g |
€927.80 | 2022-03-02 | ||
| Alichem | A015031180-250mg |
5'-Fluoro-2'-methoxypropiophenone |
653-64-5 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A015031180-500mg |
5'-Fluoro-2'-methoxypropiophenone |
653-64-5 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A015031180-1g |
5'-Fluoro-2'-methoxypropiophenone |
653-64-5 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| Enamine | EN300-392866-0.05g |
1-(5-fluoro-2-methoxyphenyl)propan-1-one |
653-64-5 | 95% | 0.05g |
$101.0 | 2023-06-01 | |
| Enamine | EN300-392866-0.1g |
1-(5-fluoro-2-methoxyphenyl)propan-1-one |
653-64-5 | 95% | 0.1g |
$152.0 | 2023-06-01 | |
| Enamine | EN300-392866-0.25g |
1-(5-fluoro-2-methoxyphenyl)propan-1-one |
653-64-5 | 95% | 0.25g |
$216.0 | 2023-06-01 | |
| Enamine | EN300-392866-0.5g |
1-(5-fluoro-2-methoxyphenyl)propan-1-one |
653-64-5 | 95% | 0.5g |
$407.0 | 2023-06-01 | |
| Enamine | EN300-392866-1.0g |
1-(5-fluoro-2-methoxyphenyl)propan-1-one |
653-64-5 | 95% | 1g |
$528.0 | 2023-06-01 |
1-Propanone, 1-(5-fluoro-2-methoxyphenyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-Propanone, 1-(5-fluoro-2-methoxyphenyl)-
Introduction to 1-Propanone, 1-(5-fluoro-2-methoxyphenyl) and Its Applications in Modern Chemical Research
1-Propanone, 1-(5-fluoro-2-methoxyphenyl), with the CAS number 653-64-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fluorosubstituent and a methoxy group on a phenyl ring, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine and methoxy functionalities enhances its reactivity and makes it a valuable intermediate in synthesizing complex molecules.
The compound belongs to the class of aromatic ketones, which are widely studied for their role in medicinal chemistry. The fluoro atom, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making it a popular choice in drug design. The methoxy group contributes to the molecule's solubility and stability, further enhancing its utility in synthetic pathways.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-Propanone, 1-(5-fluoro-2-methoxyphenyl) has emerged as a key intermediate in the synthesis of several promising drug candidates. Its structural framework allows for modifications that can fine-tune its biological activity, making it a versatile building block for medicinal chemists.
One of the most intriguing aspects of this compound is its potential application in the development of anticancer agents. Studies have shown that molecules containing fluorosubstituents can exhibit potent antitumor activity by interfering with critical cellular pathways. The methoxy group further enhances this potential by stabilizing the molecule and improving its bioavailability. Recent research has demonstrated that derivatives of 1-Propanone, 1-(5-fluoro-2-methoxyphenyl) have shown promising results in preclinical trials for various types of cancer.
Another area where this compound has shown significant promise is in the field of neurology. The unique combination of fluoro and methoxy groups makes it an ideal candidate for developing drugs targeting neurological disorders. Preliminary studies have indicated that certain derivatives can cross the blood-brain barrier effectively, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of these derivatives to interact with specific receptors in the brain makes them particularly attractive for further investigation.
The synthesis of 1-Propanone, 1-(5-fluoro-2-methoxyphenyl) involves several well-established organic reactions, including condensation and substitution reactions. The use of advanced catalytic systems has further optimized the synthesis process, making it more efficient and scalable. These advancements have enabled researchers to produce larger quantities of the compound for both academic research and industrial applications.
In conclusion, 1-Propanone, 1-(5-fluoro-2-methoxyphenyl) (CAS no. 653-64-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate in synthesizing novel therapeutic agents. The ongoing research into its derivatives continues to uncover new possibilities in treating various diseases, particularly cancer and neurological disorders. As our understanding of molecular interactions grows, compounds like this will play an increasingly important role in the development of next-generation drugs.
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